Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0007358 | Ecteinascidin 770 | 114899-80-8 | C₄₀H₄₂N₄O₁₀S |
| VC0007247 | FK1052 hydrochloride | 129299-81-6 | C₁₈H₂₀ClN₃O |
| VC0007238 | 8-[4,4-Bis(4-fluorophenyl)butyl]-3-tert-butyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one | 134069-68-4 | C₂₈H₃₄F₂N₂O₂ |
| VC0007167 | (5As,9aS)-N-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-2-chloro-5a,6,7,8,9,9a-hexahydrodibenzofuran-4-carboxamide | 136174-04-4 | C₂₀H₂₅ClN₂O₂ |
| VC0007335 | [(1S,6S,7S,8R,8Ar)-1,7,8-trihydroxy-2,3,4,5,6,7,8,8a-octahydro-1H-indolizin-4-ium-6-yl] butanoate;chloride | 141117-12-6 | C₁₂H₂₂ClNO₅ |
| VC0007234 | Sch-42495 racemate | 145841-10-7 | C₂₀H₂₉NO₄S₂ |
| VC0007243 | [1-Methyl-2-[(E)-(phenylcarbamoylhydrazinylidene)methyl]pyridin-1-ium-3-yl] N,N-dimethylcarbamate;chloride | 147340-43-0 | C₁₇H₂₀ClN₅O₃ |
| VC0007244 | 1-(6-Amino-3,5-difluoropyridin-2-yl)-8-bromo-6-fluoro-7-[3-(methylamino)azetidin-1-yl]-4-oxoquinoline-3-carboxylic acid | 189280-13-5 | C₁₉H₁₅BrF₃N₅O₃ |
| VC0007246 | 4-(4-Fluorophenyl)-5-[2-[4-[(3-fluorophenyl)methylidene]piperidin-1-yl]ethyl]-1,3-thiazole-2-carboxamide | 204718-47-8 | C₂₄H₂₃F₂N₃OS |
| VC0007239 | Sulamserod | 219757-90-1 | C₁₉H₂₈ClN₃O₅S |
| VC0007162 | MIN-117 free base | 310392-94-0 | C₂₅H₂₅Cl₂N₃O₄ |
| VC0007241 | Nifursemizone | 5579-89-5 | C₈H₁₀N₄O₄ |
| VC0007237 | N-[2-(3,4-Dimethoxyphenyl)ethyl]-3-[2-(3,4-dimethoxyphenyl)-1,1,3,3-tetraoxo-1,3-dithian-2-yl]-N-methylpropan-1-amine;hydrochloride | 57010-32-9 | C₂₆H₃₈ClNO₈S₂ |
| VC0007133 | Teoprolol | 65184-10-3 | C₂₃H₃₀N₆O₄ |
| VC0007138 | 1,3-Benzenedimethanamine, N,N-dihexadecyl- | 69938-75-6 | C₄₀H₇₆N₂ |
| VC0007137 | Dazopride | 70181-03-2 | C₁₅H₂₃ClN₄O₂ |
| VC0007233 | Nosantine racemate | 75166-67-5 | C₁₄H₂₂N₄O₂ |
| VC0007231 | 11,12-Dihydro-4-methoxydibenz(b,f)(1,4)oxazepine-8-carboxylate | 75451-07-9 | C₁₇H₁₇NO₄ |
| VC0007232 | Ecastolol | 77695-52-4 | C₂₆H₃₃N₃O₆ |
| VC0007131 | ((plusmn))-Tazifylline | 79712-55-3 | C₂₃H₃₂N₆O₃S |
| VC0007227 | 3-O-Ethyl 5-O-methyl 2-[2-[(2-amino-2-oxoethyl)amino]ethoxymethyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate | 88150-59-8 | C₂₂H₂₈ClN₃O₆ |
| VC0007169 | Ethyl 2-(4-chlorophenyl)-5-(2-furyl)oxazole-4-acetate | 88352-44-7 | C₁₇H₁₄ClNO₄ |
| VC0007168 | (5-Methoxy-6,7,8,9-tetrahydroimidazo[1,2-a]quinazolin-2-yl)-phenylmethanone | 90807-98-0 | C₁₈H₁₇N₃O₂ |
| VC0007519 | 2(acute)-Deoxyguanosine | 961-07-9 | C₁₀H₁₃N₅O₄ |
| VC0007249 | Irindalone | 96478-43-2 | C₂₄H₂₉FN₄O |